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Compound of Interest

Compound Name: Spiro[3.5]nonan-2-ol

Cat. No.: B2637614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

suppliers, and key technical data for Spiro[3.5]nonan-2-ol (CAS No. 1521428-81-8). This

spirocyclic alcohol is a valuable building block in medicinal chemistry and materials science,

owing to its rigid, three-dimensional structure.

Commercial Availability and Suppliers
Spiro[3.5]nonan-2-ol is available from a select number of chemical suppliers, primarily as a

research chemical. The following table summarizes the offerings from identified suppliers.

Researchers are advised to contact the suppliers directly for the most current pricing,

availability, and detailed specifications.
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Supplier
Brand/Dis
tributor

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity Notes

--INVALID-

LINK--
Biosynth

1521428-

81-8
C₉H₁₆O 140.2 Min. 95%

Intended

for

laboratory

use.[1]

--INVALID-

LINK--

Aaron

Chemicals

1521428-

81-8
C₉H₁₆O 140.2227 - -

--INVALID-

LINK--
Enamine

1521428-

81-8
- - -

Listed as

available

from an

Aldrich

partner.

--INVALID-

LINK--

BLD

Pharm

1521428-

81-8
C₉H₁₆O 140.22 -

Offers

NMR,

HPLC, LC-

MS, UPLC

data upon

request.[2]

Physicochemical Properties
The fundamental physicochemical properties of Spiro[3.5]nonan-2-ol are summarized below.

This data is compiled from various supplier and database sources.
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Property Value Source

CAS Number 1521428-81-8 Multiple Sources

Molecular Formula C₉H₁₆O Multiple Sources

Molecular Weight 140.22 g/mol Multiple Sources

IUPAC Name Spiro[3.5]nonan-2-ol PubChem

Physical Form Liquid Sigma-Aldrich

Purity ≥95% CymitQuimica[1]

Experimental Protocols
A direct, peer-reviewed synthesis protocol for Spiro[3.5]nonan-2-ol is not readily available in

the public domain. However, a common and logical synthetic route is the reduction of the

corresponding ketone, Spiro[3.5]nonan-2-one (CAS No. 29800-56-4), which is commercially

available.

Proposed Synthesis of Spiro[3.5]nonan-2-ol via
Reduction of Spiro[3.5]nonan-2-one
This proposed protocol is a general method and may require optimization for specific laboratory

conditions and desired purity.

Materials:

Spiro[3.5]nonan-2-one

Sodium borohydride (NaBH₄) or Lithium aluminum hydride (LiAlH₄)

Anhydrous solvent (e.g., methanol, ethanol for NaBH₄; diethyl ether, tetrahydrofuran for

LiAlH₄)

Aqueous acid solution (e.g., 1M HCl) for workup

Drying agent (e.g., anhydrous magnesium sulfate, sodium sulfate)
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Rotary evaporator

Standard laboratory glassware for inert atmosphere reactions if using LiAlH₄

Procedure:

Reaction Setup: Dissolve Spiro[3.5]nonan-2-one in the chosen anhydrous solvent in a round-

bottom flask equipped with a magnetic stirrer. If using LiAlH₄, the reaction should be

conducted under an inert atmosphere (e.g., nitrogen or argon).

Addition of Reducing Agent: Cool the solution in an ice bath. Slowly add the reducing agent

(e.g., sodium borohydride) portion-wise to the stirred solution.

Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of

the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

Quenching: Carefully quench the reaction by slowly adding the aqueous acid solution to the

cooled reaction mixture.

Workup: Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl

acetate). Combine the organic layers and wash with brine.

Drying and Concentration: Dry the combined organic layers over an anhydrous drying agent,

filter, and concentrate the solvent using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel to

yield pure Spiro[3.5]nonan-2-ol.

Visualizations
Proposed Synthesis Pathway
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Proposed Synthesis of Spiro[3.5]nonan-2-ol

Spiro[3.5]nonan-2-one

Reduction

Spiro[3.5]nonan-2-ol

Click to download full resolution via product page

Caption: Proposed synthesis of Spiro[3.5]nonan-2-ol.

General Experimental Workflow
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General Experimental Workflow

Reaction Setup

Addition of Reagents

Reaction Monitoring (TLC)

Workup and Extraction

Purification (Column Chromatography)

Characterization (NMR, MS)

Click to download full resolution via product page

Caption: General experimental workflow for synthesis.

Quality Control Logic
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Quality Control Logic

Crude Product

Purity Check (GC/HPLC)

Purification Required

<95%

Pure Product (≥95%)

≥95%

Re-purify

Structural Confirmation (NMR, MS)

Click to download full resolution via product page

Caption: Quality control workflow for Spiro[3.5]nonan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2637614#commercial-availability-and-suppliers-of-
spiro-3-5-nonan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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